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Compound of Interest

Compound Name: Z-VEID-FMK

Cat. No.: B1150351 Get Quote

For Immediate Implementation: Essential Safety and Handling Protocols for the Caspase-6

Inhibitor Z-VEID-FMK

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Z-VEID-FMK. Outlined below are the necessary

personal protective equipment (PPE), handling procedures, disposal instructions, and

experimental guidelines to ensure the safe and effective use of this compound in the laboratory.

Key Safety and Physical Data
Proper handling of any chemical reagent begins with a thorough understanding of its properties

and potential hazards. While some safety data sheets (SDS) for Z-VEID-FMK classify it as non-

hazardous, it is prudent to handle it with the care afforded to all laboratory chemicals. A related

compound, Z-VAD-FMK, is noted as a potential irritant, reinforcing the need for standard safety

precautions.
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Property Value Source

CAS Number 210344-96-0 [1][2][3]

Molecular Formula C31H45FN4O10 [2][3]

Molecular Weight 652.7 g/mol [2][3]

Purity ≥98% [3][4]

Formulation Solid [3]

Solubility Soluble in DMSO [1][3]

Storage

-20°C to -70°C. Use a manual

defrost freezer and avoid

repeated freeze-thaw cycles.

For stock solutions, store at

-80°C for up to 6 months or

-20°C for up to 1 month.[1]

[1]

Shipping
Shipped with polar packs (wet

ice).
[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Z-VEID-FMK is essential for both safety and experimental

integrity. The following workflow outlines the key steps from receiving the compound to its final

disposal.
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Caption: A logical workflow for the safe handling of Z-VEID-FMK from receipt to disposal.
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Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is mandatory to minimize exposure and ensure personal

safety.

Eye and Face Protection: Wear approved safety goggles. A face shield should be worn in

addition to safety goggles if there is a splash hazard.

Skin and Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Use proper

glove removal technique to avoid skin contact.

Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

Respiratory Protection: If working with the powdered form outside of a fume hood or

biological safety cabinet where aerosolization is possible, a suitable respirator should be

used.

Experimental Protocols
Z-VEID-FMK is a cell-permeable, irreversible inhibitor of caspase-6. The following is a general

protocol for its use in a cell-based apoptosis assay.

1. Preparation of Stock Solution:

Z-VEID-FMK is typically supplied as a solid.

To prepare a stock solution (e.g., 10 mM), dissolve the compound in high-purity DMSO.

Vortex briefly to ensure complete dissolution.

Aliquot the stock solution into single-use polypropylene tubes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

2. Cell Treatment Protocol:

Culture cells to the desired confluency as per your specific experimental requirements.
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Prepare the final working concentration of Z-VEID-FMK by diluting the stock solution in pre-

warmed cell culture medium. A typical final concentration ranges from 10 µM to 100 µM, but

this should be optimized for your specific cell type and experimental conditions.[5]

It is recommended to pre-treat the cells with Z-VEID-FMK for at least 30 minutes to 1 hour

before inducing apoptosis.[1]

Introduce the apoptosis-inducing agent to the cell culture.

Incubate for the desired period.

Proceed with your chosen method for apoptosis detection (e.g., Annexin V staining, TUNEL

assay, or Western blot for cleaved PARP).

Mechanism of Action: Caspase-6 Inhibition
Z-VEID-FMK functions as an irreversible inhibitor of caspase-6, a key executioner caspase in

the apoptotic signaling cascade. Caspases are synthesized as inactive zymogens

(procaspases) and are activated through proteolytic cleavage. Initiator caspases (like caspase-

8 or -9) cleave and activate executioner caspases (like caspase-3, -6, and -7). Activated

caspase-6 then cleaves a variety of cellular substrates, leading to the characteristic

morphological and biochemical changes of apoptosis. Z-VEID-FMK contains a peptide

sequence (VEID) that is recognized by caspase-6, and a fluoromethylketone (FMK) group that

covalently binds to the active site of the enzyme, irreversibly inhibiting its activity.
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Caption: The role of Z-VEID-FMK in the caspase-mediated apoptotic pathway.

Disposal Plan
Proper disposal of Z-VEID-FMK and associated waste is critical to maintaining a safe

laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1150351?utm_src=pdf-body-img
https://www.benchchem.com/product/b1150351?utm_src=pdf-body
https://www.benchchem.com/product/b1150351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Solid Waste:

Unused Z-VEID-FMK in its original packaging should be disposed of according to

institutional guidelines for chemical waste.

Contaminated solid waste, including gloves, pipette tips, and plasticware, should be

collected in a designated, clearly labeled waste container.

This waste should be disposed of as non-hazardous chemical waste, following your

institution's specific protocols.

2. Liquid Waste:

Aqueous solutions containing Z-VEID-FMK (e.g., used cell culture media) should be

collected in a designated, clearly labeled liquid waste container.

Do not pour solutions containing Z-VEID-FMK down the drain.

The collected liquid waste should be disposed of through your institution's chemical waste

management program.

3. Decontamination:

Non-disposable items such as glassware or reusable plasticware that have come into

contact with Z-VEID-FMK should be decontaminated.

Rinse the items with a suitable solvent in which Z-VEID-FMK is soluble (e.g., ethanol or

isopropanol), followed by a thorough wash with soap and water.

Collect the initial solvent rinse as chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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